Cas no 1823515-55-4 (1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone
• CAS No: 1823515-55-4
• MF: C₉H₅BrF₄O₂
• MW: 301.03
• CID: 5081591
• Update Time: 2026-03-01

1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C9H5BrF4O2/c1-16-5-3-2-4(10)6(7(5)11)8(15)9(12,13)14/h2-3H,1H3
• InChI Key： XRFASLIYYLUBCV-UHFFFAOYSA-N
• SMILES： C1C=C(C(C(C(F)(F)F)=O)=C(F)C=1OC)Br

Additional information on 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone

Professional Introduction to 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 1823515-55-4)

1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone, with the CAS number 1823515-55-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including a bromo substituent, a fluoro atom, and a methoxy group on the aromatic ring, combined with the trifluoromethyl ketone moiety, makes it a versatile scaffold for synthetic chemists and pharmacologists.

The compound's structure is characterized by a benzene ring substituted at positions 6, 2, and 3 with bromine, fluorine, and methoxy groups respectively. The ketone group at the 2-position of the trifluoroethyl chain introduces additional reactivity, making it a valuable intermediate in organic synthesis. The combination of these features suggests that this compound may exhibit interesting physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for pharmaceutical applications.

In recent years, there has been a growing interest in fluorinated and brominated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The introduction of fluorine atoms into drug molecules often leads to increased metabolic stability and better binding affinity to biological targets. Similarly, bromine substituents can modulate the electronic properties of the aromatic ring, influencing its reactivity and biological activity. The methoxy group provides further functionalization possibilities and can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

The synthesis of 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group interconversions. The trifluoromethyl group can be introduced via reductive trifluoromethylation or through the use of trifluoromethylating agents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to construct the desired carbon-carbon bonds efficiently.

The compound's potential applications in pharmaceutical research are vast. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a lead compound or building block for novel therapeutic agents. For instance, derivatives of this molecule could be explored for their antimicrobial, anti-inflammatory, or anticancer properties. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. For example, fluoroquinolones are a class of antibiotics that rely on fluorine atoms for their efficacy against bacterial infections. Similarly, fluorinated analgesics have shown improved pharmacological properties compared to their non-fluorinated counterparts. The methoxy group in 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone could also contribute to its bioactivity by participating in favorable interactions with biological targets.

The trifluoromethyl ketone moiety is particularly noteworthy due to its role as a key pharmacophore in many drugs. It can enhance binding affinity by improving hydrophobic interactions and can also influence metabolic stability by preventing unwanted oxidation reactions. The synthesis of this compound provides an opportunity to explore novel derivatives with enhanced therapeutic potential.

In conclusion, 1-(6-Bromo-2-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 1823515-55-4) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing new drugs targeting various diseases. As synthetic methodologies continue to advance, the accessibility of such compounds will improve, opening up new avenues for medicinal chemistry innovation.